N-(1,1-diethylpropyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-ethylpentan-3-yl)-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H30N2O3S/c1-5-15(6-2,7-3)16-14(18)13-9-11-17(12-10-13)21(19,20)8-4/h13H,5-12H2,1-4H3,(H,16,18)
• InChI Key: ZGOPFUIYHWTEQE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CC)NC(=O)C1CCN(CC1)S(=O)(=O)CC
• Molecular Formula: C15H30N2O3S
• Molecular Weight: 318.5 g/mol

Description

N-(1,1-diethylpropyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide, commonly known as DSP-4, is a chemical compound that is widely used in scientific research. DSP-4 belongs to the class of selective neurotoxins, which selectively damage noradrenergic neurons in the brain.

Mechanism of Action

DSP-4 selectively damages noradrenergic neurons in the brain by binding to the noradrenaline transporter (NET) and inducing its internalization. This leads to the depletion of noradrenaline in the affected neurons, resulting in their degeneration.
Biochemical and Physiological Effects:
The depletion of noradrenaline in the affected neurons leads to various biochemical and physiological effects. These include changes in behavior, cognitive function, and autonomic function. DSP-4 has been shown to impair learning and memory, alter circadian rhythms, and affect cardiovascular function.

Advantages and Limitations for Lab Experiments

One advantage of using DSP-4 in lab experiments is its selectivity for noradrenergic neurons, which allows for precise manipulation of the noradrenergic system. However, one limitation is that the effects of DSP-4 can be variable depending on the dose and route of administration.

Future Directions

For research on DSP-4 include studying its role in stress and anxiety, developing treatments for neurodegenerative diseases, and exploring its potential in the treatment of addiction and substance abuse disorders.

Synthesis Methods

DSP-4 can be synthesized by the reaction of 4-piperidone with 1,1-diethylpropylamine, followed by the reaction with ethylsulfonyl chloride. The final product is obtained after purification by recrystallization.

Scientific Research Applications

DSP-4 is widely used in scientific research to selectively damage noradrenergic neurons in the brain. This is useful in studying the role of noradrenaline in various physiological and pathological conditions. DSP-4 is also used to create animal models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.